4-(3-(((4-Chlorophenyl)sulfonyl)methyl)-4-nitrophenyl)-2-methylpyrimidine

• IUPAC Name: 4-[3-[(4-chlorophenyl)sulfonylmethyl]-4-nitrophenyl]-2-methylpyrimidine
• InChI: InChI=1S/C18H14ClN3O4S/c1-12-20-9-8-17(21-12)13-2-7-18(22(23)24)14(10-13)11-27(25,26)16-5-3-15(19)4-6-16/h2-10H,11H2,1H3
• InChI Key: MNWFULODXZMRLB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CC(=N1)C2=CC(=C(C=C2)[N+](=O)[O-])CS(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C18H14ClN3O4S
• Molecular Weight: 403.8 g/mol
• CAS No.: 303145-55-3

Description

4-(3-(((4-Chlorophenyl)sulfonyl)methyl)-4-nitrophenyl)-2-methylpyrimidine is a pyrimidine derivative characterized by a central pyrimidine ring substituted at the 2-position with a methyl group and at the 4-position with a 3-(((4-chlorophenyl)sulfonyl)methyl)-4-nitrophenyl moiety. The compound integrates a sulfonyl (-SO₂-) linker, a 4-chlorophenyl group, and a nitro (-NO₂) group on the phenyl ring, which collectively influence its electronic, steric, and bioactive properties.

Comparison with Similar Compounds

Table 1: Substituent and Functional Group Analysis

Compound Name	Key Substituents	Molecular Formula	Key Functional Features
4-(3-(((4-Chlorophenyl)sulfonyl)methyl)-4-nitrophenyl)-2-methylpyrimidine (Target)	2-methyl, 4-(3-((4-Cl-C₆H₄)SO₂CH₂)-4-NO₂-C₆H₃)	C₁₈H₁₃ClN₃O₄S	Sulfonyl linker, nitro group, chlorophenyl group
4-[(4-Chlorophenyl)sulfanyl]-6-[(methylsulfonyl)methyl]-2-phenylpyrimidine	4-(4-Cl-C₆H₄)S-, 6-(CH₃SO₂CH₂), 2-phenyl	C₁₈H₁₆ClN₂O₂S₂	Sulfanyl (-S-) linker, methylsulfonyl group, phenyl group
6-{[(4-Chlorophenyl)sulfanyl]methyl}-2-sulfanyl-4-pyrimidinol	6-((4-Cl-C₆H₄)S-CH₂), 2-SH, 4-OH	C₁₁H₉ClN₂OS₂	Dual sulfanyl groups, hydroxyl group
N-(2-Fluorophenyl)-5-[(4-methoxyphenyl)aminomethyl]-6-methyl-2-phenylpyrimidin-4-amine	2-fluoro, 5-(4-MeO-C₆H₄-NH-CH₂), 6-methyl, 4-amine	C₂₆H₂₄FN₅O	Fluorophenyl, methoxyphenylaminomethyl, amine groups

Key Observations :

• Sulfonyl vs.
• Nitro Group Impact : The nitro group on the phenyl ring in the target compound distinguishes it from analogs with methoxy or hydroxyl groups. Nitro groups are strong electron-withdrawing moieties, which may enhance reactivity in electrophilic substitution or redox processes.
• Chlorophenyl vs. Fluorophenyl : Chlorine in the target compound offers greater lipophilicity than fluorine in , influencing membrane permeability and pharmacokinetics.

Key Observations :

• Antimicrobial Activity : The fluorophenyl derivative in demonstrated antibacterial and antifungal activity, likely due to its planar aromatic system and hydrogen-bonding capacity. The target compound’s nitro group could enhance similar activities via reactive oxygen species (ROS) generation.
• Structural Flexibility : The dihedral angles between the pyrimidine ring and substituents (e.g., 12.8° in ) influence molecular conformation and interaction with biological targets. The target compound’s bulkier nitro group may restrict conformational flexibility compared to methoxy or thiol groups.